Cas no 90007-34-4 (N-(3-aminophenyl)ethene-1-sulfonamide)
N-(3-aminophenyl)ethene-1-sulfonamide is a sulfonamide derivative featuring both an amino group and a vinyl sulfonamide moiety, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound's reactive sites enable selective modifications, facilitating its use in the development of biologically active molecules, including enzyme inhibitors and polymer precursors. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The presence of the sulfonamide group contributes to its potential as a pharmacophore in drug discovery, particularly in targeting sulfonamide-sensitive pathways. This compound is suitable for research applications requiring precise functionalization.
90007-34-4 structure
Product Name:N-(3-aminophenyl)ethene-1-sulfonamide
CAS No:90007-34-4
MF:C8H10N2O2S
MW:198.242200374603
CID:5229350
Update Time:2025-10-28
N-(3-aminophenyl)ethene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- Ethenesulfonamide, N-(3-aminophenyl)-
- N-(3-aminophenyl)ethene-1-sulfonamide
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- Inchi: 1S/C8H10N2O2S/c1-2-13(11,12)10-8-5-3-4-7(9)6-8/h2-6,10H,1,9H2
- InChI Key: AKHHAWCFBMPTFM-UHFFFAOYSA-N
- SMILES: C(S(NC1=CC=CC(N)=C1)(=O)=O)=C
N-(3-aminophenyl)ethene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-344539-1.0g |
N-(3-aminophenyl)ethene-1-sulfonamide |
90007-34-4 | 1.0g |
$0.0 | 2023-02-22 | ||
| Enamine | EN300-344539-1g |
N-(3-aminophenyl)ethene-1-sulfonamide |
90007-34-4 | 1g |
$0.0 | 2023-09-03 |
N-(3-aminophenyl)ethene-1-sulfonamide Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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